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Compound of Interest

Compound Name: 3-Bromo-4-nitrobenzaldehyde

Cat. No.: B145946 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physicochemical properties of

3-Bromo-4-nitrobenzaldehyde, a key intermediate in organic synthesis. It includes a detailed

summary of its melting and boiling points, standardized experimental protocols for their

determination, and explores its application in the synthesis of targeted therapeutic agents. A

logical workflow illustrating the mechanism of action of a downstream product, a PICK1

inhibitor, is also presented. This document is intended to serve as a valuable resource for

researchers and professionals in the fields of medicinal chemistry and drug development.

Physicochemical Data of 3-Bromo-4-
nitrobenzaldehyde
3-Bromo-4-nitrobenzaldehyde is a solid organic compound with the molecular formula

C₇H₄BrNO₃. The accurate determination of its physical properties, such as melting and boiling

points, is crucial for its identification, purity assessment, and manipulation in synthetic

procedures.

Table 1: Quantitative Physicochemical Data for 3-Bromo-4-nitrobenzaldehyde
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Property Value Source

Melting Point 97-99 °C [1][2][3]

87-89 °C [1]

Boiling Point 311.6 ± 27.0 °C (Predicted) [1][2][3][4]

~364 °C (Predicted) [1]

Molecular Weight 230.02 g/mol [2][4]

CAS Number 101682-68-2 [1][2][3][4][5][6][7]

Note: The variations in reported melting points may be attributed to different experimental

conditions or sample purity. The boiling points are predicted values.

Experimental Protocols
The following are detailed methodologies for the experimental determination of the melting and

boiling points of organic compounds like 3-Bromo-4-nitrobenzaldehyde.

Melting Point Determination using the Capillary Method
This method is widely used for the determination of the melting point of a crystalline solid.[1]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Spatula

Procedure:
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Sample Preparation: A small amount of dry 3-Bromo-4-nitrobenzaldehyde is placed on a

clean, dry surface and crushed into a fine powder using a mortar and pestle.

Capillary Tube Filling: The open end of a capillary tube is pressed into the powdered sample.

The tube is then inverted and tapped gently to pack the sample into the sealed end. A

sample height of 2-3 mm is sufficient.

Apparatus Setup (Mel-Temp): The filled capillary tube is placed in the sample holder of the

melting point apparatus. The thermometer is inserted into its designated holder.

Apparatus Setup (Thiele Tube): The capillary tube is attached to the thermometer using a

rubber band or a small piece of tubing, ensuring the sample is aligned with the thermometer

bulb. The assembly is then clamped so that the bulb and sample are immersed in the heat-

transfer fluid (e.g., mineral oil) in the Thiele tube.

Heating: The apparatus is heated gently. For an unknown sample, a rapid preliminary

heating can be done to approximate the melting point. Subsequently, a new sample is

heated slowly, at a rate of 1-2 °C per minute, as the temperature approaches the expected

melting point.

Observation and Recording: The temperature at which the first drop of liquid appears (T₁)

and the temperature at which the entire sample becomes a clear liquid (T₂) are recorded.

The melting point is reported as the range T₁ - T₂. For a pure compound, this range is

typically narrow (0.5-2 °C).[1]

Boiling Point Determination using the Capillary Method
(Siwoloboff's Method)
This micro-method is suitable for determining the boiling point of a small quantity of liquid.

Since 3-Bromo-4-nitrobenzaldehyde is a solid at room temperature, it would need to be

melted first for a boiling point determination, though this is less common than for native liquids.

The predicted high boiling point also makes this determination challenging in a standard

laboratory setting.

Apparatus:

Small test tube or fusion tube
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Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., Thiele tube with a high-boiling liquid like silicone oil)

Procedure:

Sample Preparation: A few drops of the liquid sample are placed in the small test tube or

fusion tube.

Capillary Inversion: A capillary tube, sealed at one end, is placed inside the test tube with its

open end downwards.

Apparatus Setup: The test tube is attached to a thermometer, and the assembly is immersed

in a heating bath.

Heating: The bath is heated gradually. As the temperature rises, the air trapped in the

capillary tube will expand and escape as bubbles.

Observation: Heating is continued until a steady stream of bubbles emerges from the

capillary tube. The heating is then stopped.

Recording: The liquid will begin to cool, and the stream of bubbles will slow down and

eventually stop. The temperature at which the liquid just begins to enter the capillary tube is

the boiling point of the sample. This is the point where the vapor pressure of the liquid equals

the atmospheric pressure.

Application in Drug Development: Synthesis of
PICK1 Inhibitors
3-Bromo-4-nitrobenzaldehyde serves as a valuable intermediate in the synthesis of various

organic molecules, including those with therapeutic potential. Notably, it is a precursor for the

development of small-molecule inhibitors targeting the PDZ domain of the "Protein Interacting

with C Kinase 1" (PICK1).[8]
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PICK1 is a scaffolding protein that plays a crucial role in regulating the trafficking of AMPA

receptors, which are fundamental to synaptic plasticity.[9] The interaction between PICK1 and

the GluA2 subunit of AMPA receptors is implicated in various neurological conditions.[10][11]

Therefore, inhibiting this interaction is a promising therapeutic strategy for conditions such as

neuropathic pain and substance use disorders.[10][12]

Below is a diagram illustrating the logical workflow of how a PICK1 inhibitor, synthesized from a

precursor like 3-Bromo-4-nitrobenzaldehyde, can modulate synaptic activity.

Synthesis
Cellular Mechanism

Therapeutic Outcome

3-Bromo-4-nitrobenzaldehyde Small-Molecule
PICK1 Inhibitor

Multi-step
Synthesis

PICK1 Protein
Binds to

PDZ domain
GluA2-containing
AMPA Receptor

Prevents
Internalization

Interaction
(promotes internalization)

Modulation of
Synaptic Plasticity

Stabilization at
Synapse Potential Treatment for

Neuropathic Pain,
Addiction, etc.

Click to download full resolution via product page

Caption: Logical workflow of a PICK1 inhibitor synthesized from a 3-Bromo-4-
nitrobenzaldehyde precursor.

This guide provides essential technical information on 3-Bromo-4-nitrobenzaldehyde for

laboratory and research applications. The provided protocols and the contextualization of its

use in the synthesis of neurologically active compounds underscore its importance in the field

of drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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